Cas no 1124-18-1 (Toluene-d3)

• Product Name: Toluene-d3
• CAS No: 1124-18-1
• MF: C₇H₈
• MW: 95.156907081604
• MDL: MFCD00084185
• CID: 162203
• PubChem ID: 101983
• Update Time: 2025-04-19

Toluene-d3 Chemical and Physical Properties

Names and Identifiers

• Benzene, methyl-d3-
• Benzene, trideureromethyl-
• C6H5CD3
• TOLUENE (METHYL-D3)
• trideuteriomethylbenzene
• Toluene(methyl-d3)
• Methyl-d3-benzene
• Toluene- alpha , alpha , alpha -d3
• trideuterotoluol
• (~2~H_3_)Methylbenzene
• TOLUENE-METHYL-D3
• Toluene-d3
• DTXSID60920750
• Toluene-alpha, alpha, alpha-d3
• Toluene-alpha, alpha, alpha-d3, 99 atom % D
• J-002770
• 1124-18-1
• YXFVVABEGXRONW-FIBGUPNXSA-N
• Toluene (Methyl-D3, 98%)
• Toluene-alpha,alpha,alpha-d3

• MDL： MFCD00084185
• Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i1D3
• InChI Key： YXFVVABEGXRONW-FIBGUPNXSA-N
• SMILES： C1(C([2H])([2H])[2H])C=CC=CC=1

Computed Properties

• Exact Mass: 98.10026
• Monoisotopic Mass: 95.081
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.895 g/mL at 25 °C
• Melting Point: -93 °C(lit.)
• Boiling Point: 110 °C(lit.)
• Flash Point: 40 °F
• Refractive Index: n20/D 1.496(lit.)
• PSA: 0
• Solubility: Not determined
• Vapor Pressure: No data available

Toluene-d3 Security Information

• Signal Word：Danger
• Hazard Statement： H225 (100%) H304 (100%) H315 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38-48/20-63-65-67
• Safety Instruction： 36/37-46-62
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes